Cas no 57041-04-0 (Diethyl (2-propylaziridin-1-yl)phosphonate)
57041-04-0 structure
Product name:Diethyl (2-propylaziridin-1-yl)phosphonate
Diethyl (2-propylaziridin-1-yl)phosphonate Chemical and Physical Properties
Names and Identifiers
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- 57041-04-0
- Diethyl (2-propylaziridin-1-yl)phosphonate
- DTXSID20850100
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- Inchi： InChI=1S/C9H20NO3P/c1-4-7-9-8-10(9)14(11,12-5-2)13-6-3/h9H,4-8H2,1-3H3
- InChI Key： WRXVWPGPYLQEPO-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 221.11808050Da
- Monoisotopic Mass: 221.11808050Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.5Ų
- XLogP3: 1.5
Diethyl (2-propylaziridin-1-yl)phosphonate Related Literature
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D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905
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Pranjal Chandra,Hui-Bog Noh,Yoon-Bo Shim Chem. Commun., 2013,49, 1900-1902
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Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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Jie Zhang,Yuming Guo,Hui Fang,Weili Jia,Han Li,Lin Yang,Kui Wang New J. Chem., 2015,39, 6951-6957
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